Cas no 125412-70-6 (1(3H)-Isobenzofuranone, 3-butyl-, (R)-)

• Product name: 1(3H)-Isobenzofuranone, 3-butyl-, (R)-
• CAS No: 125412-70-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1218115
• PubChem ID: 9990075

1(3H)-Isobenzofuranone, 3-butyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-butyl-, (R)-
• (R)-3-butylisobenzofuran-1(3H)-one
• UNII-9465GZ4W47
• (R)-3-n-butylphthalide
• CHEMBL249818
• BDBM60939
• 9465GZ4W47
• (r)-butylphthalide
• 1(3H)-Isobenzofuranone, 3-butyl-, (3R)-
• Butylphthalide, (R)-
• 125412-70-6
• SCHEMBL22551101
• I-NBP
• (R)-3-Butylphthalide
• PD132843

• Inchi： InChI=1S/C12H14O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-7,11H,2-3,8H2,1H3/t11-/m1/s1
• InChI Key： HJXMNVQARNZTEE-LLVKDONJSA-N
• SMILES： CCCCC1C2=CC=CC=C2C(=O)O1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones